5-ethyl-4H-1,2,4-triazole-3-thiol
Overview
Description
5-ethyl-4H-1,2,4-triazole-3-thiol is a derivative of the 1,2,4-triazole class of compounds . It is a mercapto-substituted 1,2,4-triazole ligand and exhibits tautomerism in solution .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives often involves the reaction of carbon disulfide with alkali ethanol to give potassium dithiocarbazinate salt. This salt is then cyclized with hydrazine hydrate to prepare the basic nucleus .Molecular Structure Analysis
The molecular structure of 5-ethyl-4H-1,2,4-triazole-3-thiol consists of a triazole ring with three nitrogen atoms. The ethyl group is attached to the 5-position of the triazole ring, and a thiol (-SH) group is attached to the 3-position .Chemical Reactions Analysis
1,2,4-triazole derivatives, including 5-ethyl-4H-1,2,4-triazole-3-thiol, have been found to undergo regioselective S-alkylation to form a series of S-substituted derivatives .Physical And Chemical Properties Analysis
The empirical formula of 5-ethyl-4H-1,2,4-triazole-3-thiol is C4H7N3S, and its molecular weight is 129.18 . It is a solid compound .Scientific Research Applications
Anticancer Agents
1,2,4-Triazole derivatives, including 5-ethyl-1H-1,2,4-triazole-3-thiol, have been synthesized and evaluated as promising anticancer agents . Compounds derived from 1,2,4-triazole showed promising cytotoxic activity against various human cancer cell lines .
Antimicrobial Activity
Triazoles and their derivatives have significant biological properties including antimicrobial activity . They have been used in the design of novel bioactive molecules with antimicrobial properties .
Antiviral Applications
1,2,4-Triazole motif has been embedded into more than 30 approved and marketed medicines as well as more than 100 investigational and experimental drugs . For example, ribavirin, an antiviral medication used to treat respiratory syncytial virus infection, hepatitis C, and many other viral diseases, contains a 1,2,4-triazole ring .
Antifungal Activity
1,2,4-Triazole derivatives have been found to exhibit antifungal activity . They have been used in the development of antifungal agents .
Anticonvulsant, Analgesic, and Anti-inflammatory Activities
Triazoles and their derivatives also exhibit anticonvulsant, analgesic, and anti-inflammatory activities . These properties make them useful in the development of drugs for the treatment of various conditions .
Use in Molecular Diagnostics
1H-1,2,4-Triazole-3-thiol has been used in the design of a surface enhanced Raman scattering based probe for fast and accurate detection of DNA markers . This application is particularly useful in molecular diagnostics .
Use in Materials Science
Triazoles and their derivatives are also important in materials science . They can be used in the development of novel materials with unique properties .
Use in Organocatalysis
Triazoles and their derivatives are also used in organocatalysis . They can act as catalysts in various organic reactions, contributing to the development of more efficient and sustainable chemical processes .
Mechanism of Action
Target of Action
Similar compounds, such as 1h-1,2,4-triazole-3-thiol derivatives, have been shown to interact with cancer cells, suggesting potential anticancer activity .
Mode of Action
It’s known that 1h-1,2,4-triazole-3-thiol, a similar compound, forms luminescent polymers with cadmium (ii) salts and undergoes regioselective s-alkylation to form a series of s-substituted derivatives
Biochemical Pathways
Related compounds have been associated with various pharmacological actions, including anticonvulsant, antifungal, anticancer, anti-inflammatory, and antibacterial effects . This suggests that 5-ethyl-1H-1,2,4-triazole-3-thiol may interact with multiple biochemical pathways.
Result of Action
Related compounds have shown cytotoxicity against human melanoma, triple-negative breast cancer, and pancreatic carcinoma cell lines . This suggests that 5-ethyl-1H-1,2,4-triazole-3-thiol may have similar effects.
Future Directions
properties
IUPAC Name |
5-ethyl-1,2-dihydro-1,2,4-triazole-3-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3S/c1-2-3-5-4(8)7-6-3/h2H2,1H3,(H2,5,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKCNMYZGZIKYHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=S)NN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30428930 |
Source
|
| Record name | 5-ethyl-4H-1,2,4-triazole-3-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30428930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-ethyl-4H-1,2,4-triazole-3-thiol | |
CAS RN |
7271-45-6 |
Source
|
| Record name | 5-Ethyl-1,2-dihydro-3H-1,2,4-triazole-3-thione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7271-45-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-ethyl-4H-1,2,4-triazole-3-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30428930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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